Cas no 203854-47-1 (Fmoc-l-β-homolysine(boc))

Fmoc-L-β-homolysine(Boc) is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, while the Boc (tert-butoxycarbonyl) group safeguards the ε-amine of the β-homolysine side chain. This compound facilitates the incorporation of β-homolysine residues into peptide chains with high selectivity and minimal side reactions. Its structural modification, featuring an additional methylene unit in the side chain compared to standard lysine, offers enhanced flexibility for peptide design and applications in medicinal chemistry. The dual protection ensures compatibility with standard Fmoc-based SPPS protocols, making it a valuable building block for complex peptide synthesis.
Fmoc-l-β-homolysine(boc) structure
Fmoc-l-β-homolysine(boc) structure
Product Name:Fmoc-l-β-homolysine(boc)
CAS No:203854-47-1
MF:C27H34N2O6
MW:482.568667888641
MDL:MFCD01863054
CID:254555
PubChem ID:57651132
Update Time:2025-06-08

Fmoc-l-β-homolysine(boc) Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-7-((tert-butoxycarbonyl)amino)heptanoic acid
    • Fmoc-β-HoLys(Boc)-OH
    • Fmoc-β-Homolys(Boc)-OH
    • N(omega)-Boc-N(beta)-Fmoc-L-beta-homolysine
    • (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-7-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
    • (S)-7-TERT-BUTOXYCARBONYLAMINO-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-HEPTANOIC ACID
    • Fmoc-b-HomoLys(Boc)-OH
    • Fmoc-D-β-homolysine(Boc)
    • Fmoc-L-beta-HLys(Boc)-OH
    • Fmoc-L-beta-homolysine(Boc)
    • Fmoc-L-Nw-Boc-beta-homolysine
    • Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (3S)-
    • Heptanoicacid,7-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]ami...
    • (S)-7-(Boc-amino)-3-(Fmoc-amino)heptanoic acid
    • (S)-7-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}heptanoic acid
    • A-HoTrp(Boc)-OH
    • Fmoc-
    • MFCD01863054
    • (3S)-7-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]heptanoic acid
    • CS-WAA0082
    • AS-47150
    • CS-0035350
    • Fmoc-beta-Homolys(Boc)-OH
    • 203854-47-1
    • Fmoc-beta-Homolys(Boc)-OH, >=95.0% (HPLC)
    • AC-22082
    • A-HoLys(Boc)-OH
    • Fmoc-Lys(Boc)-(C#CH2)OH
    • (3S)-7-[(tert-Butoxycarbonyl)amino]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoic acid
    • AM84928
    • AKOS015900978
    • DTXSID10375817
    • F12327
    • SCHEMBL4600617
    • (S)-7-[(tert-Butoxycarbonyl)amino]-3-[[[(9H-fluoren-9-yl)methoxy]carbonyl]amino]heptanoic acid
    • Heptanoicacid,7-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(3S)-
    • (3S)-7-[(tert-butoxycarbonyl)amino]-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}heptanoic acid
    • A-Homolys(Boc)-OH
    • Fmoc-l-β-homolysine(boc)
    • MDL: MFCD01863054
    • Inchi: 1S/C27H34N2O6/c1-27(2,3)35-25(32)28-15-9-8-10-18(16-24(30)31)29-26(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23H,8-10,15-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18-/m0/s1
    • InChI Key: SDBUQLGECIYUDT-SFHVURJKSA-N
    • SMILES: O(C(N[C@H](CC(=O)O)CCCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.24200
  • Monoisotopic Mass: 482.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 15
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2
  • XLogP3: 4.4

Experimental Properties

  • Color/Form: Grey powder
  • Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 96 ºC
  • Boiling Point: 696.2°C at 760 mmHg
  • Flash Point: 374.8°C
  • Refractive Index: 1.562
  • Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
  • Water Partition Coefficient: Sparingly soluble bin water.
  • PSA: 113.96000
  • LogP: 5.84520
  • Solubility: Not determined

Fmoc-l-β-homolysine(boc) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

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Fmoc-l-β-homolysine(boc) Production Method

Additional information on Fmoc-l-β-homolysine(boc)

Professional Introduction to Fmoc-l-β-homolysine(boc) and CAS No 203854-47-1

Fmoc-l-β-homolysine(boc) is a critically important compound in the field of pharmaceutical chemistry and peptide synthesis. This compound, identified by the chemical abstracts service number CAS No 203854-47-1, plays a pivotal role in the development of advanced therapeutic agents. Its unique structural and chemical properties make it an invaluable tool for researchers and chemists working on complex molecular architectures.

The structure of Fmoc-l-β-homolysine(boc) consists of a modified lysine derivative, which is essential for the synthesis of bioactive peptides and proteins. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group at the N-terminal provides stability and facilitates controlled coupling reactions during peptide elongation. Meanwhile, the boc (tert-butoxycarbonyl) group at the C-terminal ensures protection against unwanted side reactions, making it a preferred choice for multi-step synthetic processes.

In recent years, there has been significant interest in the application of Fmoc-l-β-homolysine(boc) in the development of novel drugs targeting various diseases. For instance, researchers have leveraged this compound to synthesize complex peptidomimetics that mimic the behavior of natural peptides while exhibiting enhanced pharmacological properties. These peptidomimetics have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The use of CAS No 203854-47-1 in academic and industrial research underscores its importance in modern synthetic chemistry. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been optimized to incorporate this compound efficiently, enabling the rapid assembly of large peptides with high precision. This has opened new avenues for drug discovery, particularly in the realm of targeted therapies where specificity is paramount.

One of the most compelling aspects of working with Fmoc-l-β-homolysine(boc) is its versatility in peptide modification. The compound can be easily incorporated into existing synthetic routes to introduce specific functional groups or alter physicochemical properties. This flexibility has allowed chemists to design peptides with tailored characteristics, such as improved solubility or enhanced bioavailability. Such innovations are crucial for translating laboratory findings into effective clinical treatments.

The latest research highlights several groundbreaking applications of this compound. For example, studies have demonstrated its utility in creating constrained peptides that adopt specific three-dimensional structures, mimicking natural protein folds. These constrained peptides often exhibit superior binding affinities and longer half-lives compared to their linear counterparts. Such advancements are reshaping our approach to drug design and development.

In addition to its role in peptide synthesis, CAS No 203854-47-1 has found utility in other areas of chemical biology. Researchers have utilized this compound as a building block for synthesizing novel amino acids with modified side chains. These modified amino acids can be incorporated into proteins to study their structural and functional implications or to engineer proteins with novel properties. This has profound implications for understanding biological processes at a molecular level.

The synthesis and application of Fmoc-l-β-homolysine(boc) also highlight the importance of sustainable chemistry practices. Modern synthetic methodologies emphasize efficiency, minimizing waste, and reducing environmental impact. The use of well-characterized compounds like this one ensures reproducibility and scalability, which are essential for industrial applications. As the demand for high-quality pharmaceuticals grows, sustainable practices will become increasingly critical.

The future prospects for CAS No 203854-47-1 are promising, with ongoing research exploring new synthetic pathways and applications. Innovations in automation and artificial intelligence are further enhancing the capabilities of peptide synthesis, making it faster and more accurate than ever before. These technological advancements will undoubtedly accelerate the discovery and development of next-generation therapeutics.

In conclusion, Fmoc-l-β-homolysine(boc) represents a cornerstone in modern pharmaceutical chemistry. Its unique properties and broad applicability make it an indispensable tool for researchers striving to develop innovative treatments for complex diseases. As our understanding of molecular biology continues to evolve, compounds like this one will play an increasingly vital role in advancing human health.

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